Synthesis of 3-(aminomethyl)pyridine by traceless C3-selective umpolung of 1-amidopyridin-1-ium salts†
Chemical Communications Pub Date: 2017-01-17 DOI: 10.1039/C6CC09582H
Abstract
A natural product inspired rapid access of 3-(aminomethyl)pyridine by one-pot reaction of 1-amidopyridin-1-ium salt with aminal followed by reductive cleavage of the N–N bond is developed. This C3-selective formal C–H activation of pyridine features a traceless umpolung of the 1-amidopyridin-1-ium salt toward a Mannich type C–C bond formation of the in situ generated 1-amido-2-dialkylamino-1,2-dihydropyridine intermediate.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 157887-82-6
